9-(2,6-dichlorobenzyl)-N,N-diethyl-9H-purin-6-amine

• IUPAC Name: 9-[(2,6-dichlorophenyl)methyl]-N,N-diethylpurin-6-amine
• InChI: InChI=1S/C16H17Cl2N5/c1-3-22(4-2)15-14-16(20-9-19-15)23(10-21-14)8-11-12(17)6-5-7-13(11)18/h5-7,9-10H,3-4,8H2,1-2H3
• InChI Key: ITJIOYIWZIUCSN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=NC2=C1N=CN2CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H17Cl2N5
• Molecular Weight: 350.2 g/mol

Description

9-(2,6-dichlorobenzyl)-N,N-diethyl-9H-purin-6-amine is a useful research compound. Its molecular formula is C16H17Cl2N5 and its molecular weight is 350.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.0861010 g/mol and the complexity rating of the compound is 372. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

6-Chloro-9-(2,6-dichlorobenzyl)purine (314 mg), 365 mg of diethylamine and 25 ml of methanol were treated in the same manner as Example 2, whereby 212 mg (yield 61%) of 9-(2,6-dichlorobenzyl)-6-diethylaminopurine was obtained as needles melting at 140°-141° C.